Cas no 1217812-89-9 ((S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride)

• Product Name: (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride
• CAS No: 1217812-89-9
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• MDL: MFCD11101282
• CID: 1031039
• PubChem ID: 45072566
• Update Time: 2025-06-08

(S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride
• (s)-4-n-cbz-2-methylpiperazine hydrochloride
• (S)-4-N-CBZ-2-methylpiperazine-HCl
• AK133224
• KB-144313
• (S)-Benzyl3-methylpiperazine-1-carboxylatehydrochloride
• DTXSID10662613
• benzyl (3S)-3-methylpiperazine-1-carboxylate;hydrochloride
• A891413
• 1-Piperazinecarboxylic acid, 3-methyl-, phenylmethyl ester, hydrochloride (1:1), (3S)-
• CS-0442543
• Benzyl (S)-3-methylpiperazine-1-carboxylate hydrochloride
• BENZYL (3S)-3-METHYLPIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• (S)-1-Cbz-3-methyl-piperazine HCl
• AKOS015923371
• (s)-4-n-cbz-2-methylpiperazine hcl
• DB-353666
• I11855
• 1217812-89-9
• Benzyl (3S)-3-methylpiperazine-1-carboxylate--hydrogen chloride (1/1)

• MDL： MFCD11101282
• Inchi： 1S/C13H18N2O2.ClH/c1-11-9-15(8-7-14-11)13(16)17-10-12-5-3-2-4-6-12;/h2-6,11,14H,7-10H2,1H3;1H/t11-;/m0./s1
• InChI Key： LDHODTYPYWKFPS-MERQFXBCSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CCN[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride

(S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride and its Significance in Modern Chemical Biology

The compound with the CAS number 1217812-89-9, specifically (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride, represents a fascinating molecule in the realm of chemical biology. This chiral piperazine derivative has garnered significant attention due to its unique structural and pharmacological properties. The (S)-configuration of the piperazine ring plays a pivotal role in determining its biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on piperazine derivatives due to their wide-ranging biological activities. Piperazines are known for their ability to modulate various neurotransmitter systems, making them promising candidates for treating neurological and psychiatric disorders. Among these derivatives, (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride has emerged as a compound of interest in the development of drugs targeting central nervous system (CNS) disorders.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for drug efficacy. The benzyl group and the carboxylate moiety contribute to the molecule's stability and interactions with biological targets. These structural features make (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride a versatile intermediate in synthetic chemistry, allowing for further derivatization to create more complex and potent pharmacophores.

One of the most compelling aspects of this compound is its potential application in the treatment of depression and anxiety disorders. Preclinical studies have demonstrated that piperazine derivatives can interact with serotonin receptors, which are key players in mood regulation. The (S)-configuration specifically enhances binding affinity to certain serotonin receptors, suggesting that (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride could be a lead compound for developing next-generation antidepressants.

Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for CNS drug development. This property is crucial for ensuring that therapeutic agents can reach their target sites within the brain effectively. The structural optimization of (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride has led to the identification of analogs with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have also played a significant role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride can bind to various protein targets with high specificity. These insights have guided medicinal chemists in designing more effective derivatives with enhanced therapeutic potential.

The synthesis of (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride involves multi-step organic reactions, including stereoselective synthesis to ensure the (S)-configuration of the piperazine ring. The use of chiral auxiliaries or catalysts is often employed to achieve high enantiomeric purity, which is essential for biological activity. The synthetic route also emphasizes scalability and cost-effectiveness to facilitate industrial production.

In conclusion, (S)-Benzyl 3-methylpiperazine-1-carboxylate hydrochloride (CAS no. 1217812-89-9) is a promising compound in chemical biology with significant potential for drug development. Its unique structural features, solubility profile, and ability to interact with key biological targets make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.